Cas no 1281389-20-5 (1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1281389-20-5
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• MDL: MFCD16511443
• CID: 5243115
• PubChem ID: 61721084
• Update Time: 2025-10-31

1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline
• 1-(1H-benzimidazol-2-yl)-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 1-(1H-benzimidazol-2-yl)-1,2,3,4-tetrahydro-

• MDL： MFCD16511443
• Inchi： 1S/C16H15N3/c1-2-6-12-11(5-1)9-10-17-15(12)16-18-13-7-3-4-8-14(13)19-16/h1-8,15,17H,9-10H2,(H,18,19)
• InChI Key： MXBOWFNYTXFRNB-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C1C1=NC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• XLogP3: 2.6
• Topological Polar Surface Area: 40.7

Additional information on 1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline

Chemical Profile of 1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1281389-20-5)

1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline, identified by its CAS number 1281389-20-5, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to the tetrahydroisoquinoline class, a scaffold known for its broad spectrum of biological activities, and is further modified by the incorporation of a benzodiazol-2-yl moiety, which introduces unique electronic and steric characteristics. The combination of these structural elements suggests a promising candidate for further exploration in drug discovery.

The tetrahydroisoquinoline core is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting activities ranging from analgesics to neuroprotective agents. The presence of the benzodiazol-2-yl group in this compound adds an additional layer of complexity, potentially influencing both the binding affinity and selectivity of the molecule. This dual structural feature makes 1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline a fascinating subject for investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with higher precision. Studies have indicated that the benzodiazol-2-yl moiety may interact with specific amino acid residues in protein targets, modulating their activity. This has opened up avenues for designing molecules with enhanced potency and reduced side effects.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds like 1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline are crucial for identifying new therapeutic agents. The tetrahydroisoquinoline scaffold has been extensively studied for its role in central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier. The addition of the benzodiazol-2-yl group could enhance its pharmacokinetic properties while maintaining or even improving its pharmacological efficacy.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Preliminary studies have suggested that derivatives of tetrahydroisoquinoline can modulate neurotransmitter systems involved in conditions such as depression and Parkinson's disease. The incorporation of the benzodiazol-2-yl group may further refine these effects, leading to more targeted therapies.

The chemical synthesis of 1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline presents both challenges and opportunities. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, are being employed to access complex structures more efficiently.

From a regulatory perspective, compounds like 1281389-20-5 must undergo rigorous testing to assess their safety and efficacy before they can be considered for clinical use. This includes in vitro assays to evaluate their interaction with biological targets as well as in vivo studies to assess their pharmacological effects and toxicology profile.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 1-(1H-1,3-benzodiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline. Machine learning algorithms can predict the potential biological activity of compounds based on their structural features, allowing researchers to prioritize their efforts on the most promising molecules.

In conclusion, 1281389-20-5 represents a significant advancement in medicinal chemistry due to its unique structural features and potential pharmacological applications. Further research is warranted to fully elucidate its properties and explore its therapeutic potential.